Cas no 1807085-55-7 (Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1807085-55-7
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4878974
• Update Time: 2025-05-20

Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-17-10(16)8-5(2-13)6(9(11)12)4-15-7(8)3-14/h4,9H,2,13H2,1H3
• InChI Key： RUPRQCIVXLZKQS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(C(=O)OC)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 0.2
• Topological Polar Surface Area: 89

Additional information on Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1807085-55-7)

The compound Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1807085-55-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a cyano substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate contributes to its lipophilicity, a critical factor in drug design. This property aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy to improve pharmacokinetic profiles. Searches for terms like "fluorinated pyridine applications" and "difluoromethyl in drug discovery" reflect growing interest in this niche.

The cyano functional group in this compound further expands its utility, serving as a versatile handle for further chemical modifications. This feature is particularly relevant in the context of "click chemistry" and "bioorthogonal reactions," which are hot topics in modern synthetic chemistry. The compound's methyl carboxylate moiety also offers flexibility for ester hydrolysis or transesterification, making it a adaptable building block for diverse molecular architectures.

From a synthetic perspective, Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate represents an interesting case study in heterocyclic chemistry. Its preparation typically involves multi-step sequences, including nucleophilic substitution and catalytic fluorination, which are frequently searched topics among synthetic chemists. The compound's stability under various conditions makes it suitable for scalable production, addressing the industry's need for reliable intermediates.

Environmental and regulatory considerations are increasingly important in chemical research, and this compound's potential for green chemistry applications is worth noting. The aminomethyl group present in the molecule could facilitate biodegradation pathways, a feature that aligns with current searches for "sustainable chemical intermediates." This aspect makes the compound attractive for researchers developing eco-friendly synthetic routes.

Analytical characterization of Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, which are common search terms among quality control professionals. The compound's distinct spectral signatures, particularly the difluoromethyl proton splitting pattern, serve as valuable teaching examples for students learning advanced spectroscopic interpretation.

In the pharmaceutical sector, this pyridine derivative shows promise as a precursor for kinase inhibitors and other target-specific therapeutics. The combination of its hydrogen bond acceptor sites (from the cyano and carboxylate groups) with the lipophilic difluoromethyl moiety creates an optimal balance for drug-receptor interactions. This molecular design philosophy is central to current drug development strategies, as evidenced by frequent searches for "rational drug design principles."

The agrochemical industry also benefits from compounds like Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate, particularly in developing new-generation pesticides with improved environmental profiles. The fluorine atoms enhance compound uptake in plants while the pyridine core provides structural diversity against pest resistance. These attributes correspond to popular search queries about "next-generation crop protection" and "low-residue pesticides."

Storage and handling of this compound require standard laboratory precautions, with particular attention to its aminomethyl group's reactivity. Proper storage conditions (typically cool and dry environments) are frequently searched topics by laboratory personnel working with similar compounds. The compound's stability data and compatibility with common solvents are valuable information for process chemists.

Future research directions for Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate may explore its potential in material science applications, particularly in designing functional polymers or coordination complexes. The compound's multiple functional groups offer diverse possibilities for polymerization or metal chelation, areas that are gaining attention in advanced materials research.